N-(4-ethoxyphenyl)-N'-[1-(4-propylphenyl)ethyl]thiourea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[1-(4-propylphenyl)ethyl]thiourea
• InChI: InChI=1S/C20H26N2OS/c1-4-6-16-7-9-17(10-8-16)15(3)21-20(24)22-18-11-13-19(14-12-18)23-5-2/h7-15H,4-6H2,1-3H3,(H2,21,22,24)
• InChI Key: PBZKAHSJJGTQMJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(C)NC(=S)NC2=CC=C(C=C2)OCC
• Molecular Formula: C20H26N2OS
• Molecular Weight: 342.5 g/mol

Description

N-(4-ethoxyphenyl)-N'-[1-(4-propylphenyl)ethyl]thiourea is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields. It is a thiourea derivative that has been synthesized through various methods, and its mechanism of action and biochemical and physiological effects have been investigated.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N'-[1-(4-propylphenyl)ethyl]thiourea is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory and anti-tumor effects through the inhibition of various signaling pathways, including the NF-κB pathway. It has also been suggested that this compound may exert its anti-diabetic effects through the activation of the AMPK pathway.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-N'-[1-(4-propylphenyl)ethyl]thiourea has been shown to have various biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. This compound has also been shown to inhibit the proliferation of various cancer cell lines, including breast cancer and lung cancer cell lines. In addition, N-(4-ethoxyphenyl)-N'-[1-(4-propylphenyl)ethyl]thiourea has been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-N'-[1-(4-propylphenyl)ethyl]thiourea in lab experiments is its potential therapeutic applications in various diseases. Another advantage is its relatively low toxicity, which makes it a potentially safe compound for use in animal studies. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its further development as a therapeutic agent.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-N'-[1-(4-propylphenyl)ethyl]thiourea. One direction is to investigate its potential use as a therapeutic agent for cardiovascular diseases, such as hypertension and atherosclerosis. Another direction is to further investigate its anti-inflammatory and anti-tumor activities and its mechanism of action. Additionally, it would be interesting to investigate the potential use of this compound in combination with other drugs for the treatment of various diseases.

Scientific Research Applications

N-(4-ethoxyphenyl)-N'-[1-(4-propylphenyl)ethyl]thiourea has been studied for its potential applications in various scientific research fields. It has been investigated for its anti-inflammatory, anti-tumor, and anti-diabetic activities. This compound has also been studied for its potential use as a therapeutic agent for cardiovascular diseases, such as hypertension and atherosclerosis.